Cas no 86728-88-3 (Butanoic acid, 4-chloro-3-oxo-, hexyl ester)

Butanoic acid, 4-chloro-3-oxo-, hexyl ester structure
86728-88-3 structure
Product Name:Butanoic acid, 4-chloro-3-oxo-, hexyl ester
CAS No:86728-88-3
MF:C10H17ClO3
MW:220.693182706833
CID:2809505
PubChem ID:11117587
Update Time:2025-04-21

Butanoic acid, 4-chloro-3-oxo-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • 86728-88-3
    • DTXSID10455840
    • SCHEMBL10778909
    • Butanoic acid, 4-chloro-3-oxo-, hexyl ester
    • Inchi: 1S/C10H17ClO3/c1-2-3-4-5-6-14-10(13)7-9(12)8-11/h2-8H2,1H3
    • InChI Key: FXIZPKTYZNWBEB-UHFFFAOYSA-N
    • SMILES: ClCC(CC(=O)OCCCCCC)=O

Computed Properties

  • Exact Mass: 220.0866221Da
  • Monoisotopic Mass: 220.0866221Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų
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